Cas no 102612-58-8 (Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[2,4,6-trimethyl-, dibromide (9CI))

• Product Name: Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[2,4,6-trimethyl-, dibromide (9CI)
• CAS No: 102612-58-8
• MF: C₂₄H₃₀Br₂N₂
• MW: 506.316404819489
• CID: 227702
• PubChem ID: 24844761
• Update Time: 2025-04-19

Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[2,4,6-trimethyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[2,4,6-trimethyl-, dibromide (9CI)
• 2,4,6-trimethyl-1-[[4-[(2,4,6-trimethylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium,dibromide
• 1,1'-(p-Phenylenedimethylene)bis[2,4,6-trimethylpyridinium bromide]
• Pyridinium,1,1'-(p-phenylenedimethylene)bis[2,4,6-trimethyl- bromide] (6CI)
• 1,1'-(p-Phenylenedimethylene)bis(2,4,6-trimethylpyridinium bromide)
• Pyridinium, 1,1'-(p-phenylenedimethylene)bis(2,4,6-trimethyl-, dibromide
• 1,1'-[1,4-Phenylenebis(methylene)]bis(2,4,6-trimethylpyridin-1-ium) dibromide
• DTXSID50907919
• 102612-58-8

• Inchi： 1S/C24H30N2.2BrH/c1-17-11-19(3)25(20(4)12-17)15-23-7-9-24(10-8-23)16-26-21(5)13-18(2)14-22(26)6;;/h7-14H,15-16H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： WIPRTUMQJRKHGD-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C(C)=CC(C)=CC=1C)CC1C=CC(=CC=1)C[N+]1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 506.07552g/mol
• Monoisotopic Mass: 504.07757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 506.3g/mol
• Topological Polar Surface Area: 7.8Ų